Sodium bismuthate

Specification

• CAS No.: 12232-99-4
• Molecular Formula: BiNaO3
• Molecular Weight: 279.968 g/mol
• IUPAC Name: sodium;oxido(dioxo)bismuth
• Standard InChI: InChI=1S/Bi.Na.3O/q;+1;;;-1
• Standard InChI Key: PNYYBUOBTVHFDN-UHFFFAOYSA-N
• Isomeric SMILES: [O-][Bi](=O)=O.[Na+]
• SMILES: [O-][Bi](=O)=O.[Na+]
• Canonical SMILES: [O-][Bi](=O)=O.[Na+]

Introduction

Physical and Chemical Properties

Sodium bismuthate presents as a yellowish-brown powder with distinctive physical and chemical characteristics that determine its behavior in various chemical environments and applications. The compound has a molecular weight of 279.97 g/mol and is identified by CAS number 12232-99-4.

Physical Properties

Sodium bismuthate is somewhat hygroscopic, meaning it tends to absorb moisture from the surrounding environment, though it maintains poor solubility in cold water. This combination of properties requires careful storage conditions to maintain its chemical integrity. The compound has very low solubility in most common solvents, with specific solubility values detailed in Table 1.

Table 1: Solubility of Sodium Bismuthate in Various Media

Medium	Solubility Ratio
Water	1:10,000
0.9% Sodium Chloride Solution	1:10,000
Whole Serum	1:5,000

Chemical Properties

Sodium bismuthate contains approximately 74.5% bismuth by mass. It forms strongly alkaline suspensions in water, indicating its basic nature. Reagent grade specifications for sodium bismuthate typically include:

Table 2: Reagent Grade Specifications for Sodium Bismuthate

Parameter	Specification
Assay	Minimum 80.0%
Oxidizing Efficiency	Minimum 99.6%
Chloride	Maximum 0.02%
Manganese	Maximum 5 ppm

The compound's solubility behavior varies significantly depending on the acid environment. Strong mineral acids and concentrated lactic acid (85%) readily dissolve sodium bismuthate, whereas weak organic acids such as citric acid and acetic acid dissolve it only slightly. This selective solubility profile influences its applications in various chemical processes.

Structure and Composition

Sodium bismuthate possesses a distinctive crystal structure that contributes to its chemical behavior and reactivity patterns.

Crystal Structure

The compound adopts an ilmenite-type crystal structure, featuring octahedral bismuth(V) centers coordinated with oxygen atoms, alongside sodium cations. The average Bismuth-Oxygen bond distance measures approximately 2.116 Å, a parameter important for understanding its structural stability and reactivity. This ilmenite structure bears relation to the corundum structure (Al₂O₃), characterized by a layered arrangement formed by close-packed oxygen atoms with sodium and bismuth cations alternating in octahedral sites.

Synthesis Methods

Several methods exist for the preparation of sodium bismuthate, with the most common approaches involving oxidation of bismuth(III) compounds in alkaline conditions.

Oxidation with Bromine

One established synthetic route involves making a suspension of bismuth trioxide in boiling sodium hydroxide solution, followed by oxidation through the addition of bromine. This process converts bismuth from its +3 oxidation state to the +5 state found in sodium bismuthate. The chemical equation for this synthesis is:

Bi₂O₃ + 6NaOH + 2Br₂ → 2NaBiO₃ + 4NaBr + 3H₂O

Oxidation with Air

Another synthetic method involves the oxidation of a mixture containing sodium oxide and bismuth(III) oxide using air as the source of oxygen. This approach proceeds according to the following equation:

Na₂O + Bi₂O₃ + O₂ → 2NaBiO₃

This procedure bears similarity to the oxidation of manganese dioxide under alkaline conditions to produce sodium manganate, suggesting common principles in the synthesis of high-valent metal oxyanion compounds.

Reactivity and Chemical Behavior

Sodium bismuthate demonstrates distinctive reactivity patterns, particularly in its decomposition reactions and oxidizing capabilities.

Decomposition Reactions

The compound shows instability under certain conditions. In the presence of moisture and elevated temperatures, sodium bismuthate undergoes decomposition, forming sodium hydroxide and bismuth(III) oxide while releasing oxygen:

2NaBiO₃ + H₂O → 2NaOH + Bi₂O₃ + O₂

This decomposition occurs more rapidly in acidic environments. Particularly in hydrochloric acid, sodium bismuthate reacts to generate chlorine gas, illustrating its strong oxidizing potential:

NaBiO₃ + HCl → NaCl + BiOCl + O₂ + Cl₂

Oxidation Reactions

The structure of the starting material also impacts the outcome of oxidation reactions. For example, unsubstituted hydrocarbon yields exclusively ketone products at reflux temperature, while producing a mixture of ketone and acetate at room temperature. These findings highlight the versatility of sodium bismuthate as an oxidizing agent whose selectivity can be modulated through reaction conditions.

Analytical Applications

Sodium bismuthate has established itself as a valuable reagent in analytical chemistry, particularly for manganese detection and determination.

Manganese Analysis

One of the most significant analytical applications of sodium bismuthate is in manganese detection and quantification. The compound effectively oxidizes almost any manganese-containing material to permanganate ions, which exhibit a distinctive purple color that can be measured spectrophotometrically. This reaction typically employs sodium bismuthate in hot solutions of sulfuric acid or nitric acid to achieve complete oxidation:

2Mn²⁺ + 5NaBiO₃ + 14H⁺ → 2MnO₄⁻ + 5Bi³⁺ + 5Na⁺ + 7H₂O

This method provides a reliable approach for both qualitative identification and quantitative determination of manganese in various samples, making sodium bismuthate an important reagent in environmental analysis, mineralogy, and metallurgy.

Organic Synthesis Applications

Sodium bismuthate serves as an effective oxidizing agent for various organic transformations, including:

• Oxidation of benzylic methylenes to benzylic ketones

• Conversion of benzylic and allylic alcohols to carbonyl compounds

• Synthesis of compounds with potential anticancer activity

These applications have made sodium bismuthate valuable in pharmaceutical research and organic synthesis, where selective oxidation reactions are crucial for the preparation of complex molecules.

Recent Research and Applications

Recent studies have explored innovative applications of sodium bismuthate and bismuth-based materials across various technological domains.

Material Stability Studies

Recent investigations have compared the electrochemical stability of bismuth nanosheets with commercial bismuth powder electrodes. After 100 cycles of charging and discharging, bismuth nanosheets maintained their original morphology, whereas commercial bismuth powder electrodes exhibited noticeable cracking. After 500 cycles, electrodes composed of commercial bismuth powder showed sodium ion accumulation, while bismuth nanosheet electrodes retained relatively intact structures. These findings highlight the superior structural stability of bismuth nanosheets, possibly due to their two-dimensional morphology that better accommodates volume changes during sodiation/desodiation processes.